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For: Researchers, scientists, and drug development professionals.

Introduction to GZD856

GZD856 is a potent, orally active inhibitor targeting multiple tyrosine kinases. It is notably
effective against Platelet-Derived Growth Factor Receptors alpha and beta (PDGFRa/(3) and
the fusion protein Ber-Abl, including the T3151 mutant which confers resistance to some first-
generation tyrosine kinase inhibitors like imatinib.[1][2][3] The T315I mutation is a significant
challenge in the treatment of Chronic Myelogenous Leukemia (CML).[2][3] GZD856 has
demonstrated anti-proliferative activity in various cancer cell lines and antitumor effects in
preclinical xenograft models.[1][2]

The formic acid salt of GZD856, referred to as GZD856 formic, is often used in research. Salt
forms of small molecules are common in drug development as they can enhance properties
such as solubility and stability compared to the freebase form.[1] These improved
characteristics are advantageous for creating stock solutions for in vitro and in vivo
experiments.

Mechanism of Action and Signhaling Pathways
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GZD856 exerts its therapeutic effects by inhibiting the kinase activity of its targets, thereby
blocking downstream signaling pathways crucial for cell proliferation and survival. In CML cells,
GZD856 effectively suppresses the activation of Ber-Abl and its downstream signaling proteins,
including Crkl and STAT5.[2] In lung cancer cells, it has been shown to inhibit the
phosphorylation of PDGFRa/3 and downstream signaling through the AKT, ERK1/2, and STAT3
pathways.[1] This inhibition of key signaling cascades can lead to cell cycle arrest and
apoptosis in sensitive cancer cells.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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